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Compound of Interest

Compound Name: 5-(Hydroxymethyl)picolinic acid

Cat. No.: B1589940 Get Quote

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in

drug development and scientific research. Yet, the safety of the researcher is paramount. This

guide provides an in-depth, procedural framework for the safe handling of 5-
(Hydroxymethyl)picolinic acid, ensuring that scientific advancement and personal safety

proceed in tandem. The protocols outlined herein are designed to be a self-validating system,

grounded in established safety principles and authoritative data.

Understanding the Hazard Profile
5-(Hydroxymethyl)picolinic acid is a substituted picolinic acid derivative. While it is a

valuable building block in medicinal chemistry, it is essential to recognize its potential hazards

to mitigate risks effectively. According to available safety data, this compound is classified with

the following hazards[1][2]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The GHS07 pictogram, indicating "Harmful/Irritant," is associated with this chemical,

underscoring the need for diligent application of safety measures[2][3]. The parent compound,
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picolinic acid, is also known to be a skin and eye irritant[4].

Core Hazard Summary
Hazard Statement Classification Potential Effects

H302
Acute Toxicity, Oral (Category

4)
Harmful if ingested.

H315 Skin Irritation (Category 2)
May cause redness, itching, or

inflammation of the skin.

H319
Serious Eye Irritation

(Category 2A)

Can cause significant eye

irritation, redness, and

watering.

H335
Specific Target Organ Toxicity

(Single Exposure)

May lead to irritation of the

respiratory tract, coughing, and

wheezing.[5]

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical when handling 5-(Hydroxymethyl)picolinic acid.

The following recommendations are based on a thorough risk assessment of the compound's

hazard profile.

Essential PPE for Handling 5-(Hydroxymethyl)picolinic
acid
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles conforming

to EN166 or NIOSH standards.

[6][7]

Protects against splashes and

airborne particles, mitigating

the risk of serious eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber).[8] Gloves

must be inspected before use.

Prevents skin contact, which

can cause irritation.[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1] If dust is generated, a

NIOSH-approved respirator

(e.g., N95) may be necessary.

[6]

Minimizes the inhalation of

airborne particles, which can

cause respiratory tract

irritation.

Body Protection
A lab coat should be worn at

all times.[4]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Operational and Disposal Plans: A Step-by-Step
Guide
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Pre-Handling and Preparation
Designated Work Area: All work with 5-(Hydroxymethyl)picolinic acid should be conducted

in a designated area, preferably within a chemical fume hood.

Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weighing paper,

etc.), and waste containers are readily accessible before starting work.
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Review Safety Data Sheet (SDS): Before each use, review the SDS for 5-
(Hydroxymethyl)picolinic acid to refresh your understanding of its hazards and emergency

procedures.

Handling Procedure
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Work in a Ventilated Area

Ensure Safety

Weigh Solid Carefully

Transfer to Reaction Vessel

Avoid Dust Generation

Decontaminate Surfaces

Dispose of Waste in Labeled Containers

Remove PPE Correctly

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1589940?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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